Cas no 70-25-7 (Methylnitronitrosoguanidine)

• Product Name: Methylnitronitrosoguanidine
• CAS No: 70-25-7
• MF: C₂H₅N₅O₃
• MW: 147.092798948288
• CID: 33910
• PubChem ID: 87572565
• Update Time: 2025-09-28

Methylnitronitrosoguanidine Chemical and Physical Properties

Names and Identifiers

• N-methyl-N'-nitro-N-nitrosoguanidine
• Methylnnitronnitrosoguanidine
• 1-Methyl-3-nitro-1-nitrosoguanidine
• Diazomethane precursor
• MNNG
• 1-methyl-2-nitro-1-nitrosoguanidine
• N’-Nitro-N-nitroso-N
• N’-Nitro-N-nitroso-N-methylguanidine
• N-Methyl-N-Nitro-N-Nitrosoguanidine
• N-Methyl-N-nitroso-N'-nitroguanidine
• MNNG (wetted with ca. 50% Water) (unit weight on dry weight basis)
• Methylnitronitrosoguanidine
• Guanidine, N-methyl-N'-nitro-N-nitroso-
• N'-Nitro-N-nitroso-N-methylguanidine
• 1-Methyl-1-nitroso-3-nitroguanidine
• N-Methyl-N-nitrosonitroguanidin
• 1-Nitroso-3-nitro-1-methylguanidine
• N-Nitroso-N-methyl-N'-nitroguanidine
• N-Nitroso-N-methylnitroguanidine
• Guanidine, 1-methyl-3-nitro-1-nitroso-
• RCRA waste number U163
• N-Nitroso-N'-nitro-N-methyl
• NA0473
• N-Methyl-N-nitrosonitroguanidin [German]
• 1-METHYL-3-NITRO-1-NITROSOGUANIDINE(wetted with ca.50% Water) (unit weight on dry weight basis)
• AI3-50851
• n-methyl-n-nitro-n-nitroso guanidine
• SCHEMBL51610
• N-methyl-N'-nitro-N-nitroso guanidine
• N-METHYL-N'-NITRO-N-NITROSOGUANIDINE [MI]
• N-Metylo-N'-nitro-N-nitrozoguanidyny [Polish]
• AKOS015850792
• N-Methyl-N',2-dioxohydrazinecarboximidohydrazide 2-oxide
• NA 1325
• CHEBI:21759
• LS-1596
• NCGC00258678-01
• 1-methyl-3-nitro-1 -nitrosoguanidine
• NCGC00091446-02
• 3-methyl-1-nitro-3-nitrosoguanidine
• NSC9369
• N-Methyl-N-Nitroso-N'-Nitroguanidine, 97% - Carc
• 1-Methyl-3-nitro-1-nitroso-guanidine
• Nitrosoguanidine [NA0473] [Explosive 1.1A]
• J-504927
• 12H3O2UGSF
• 1-Methyl-1-nitroso-2-nitroguanidine
• 70-25-7
• NSC 9369
• HSDB 5104
• CHEMBL440287
• Nitrosoguanidine [NA0473] [Explosive 1.1A]
• N-Methylo-N'-nitro-N-nitrozoguanidyny [Polish]
• N-Nitroso-N'-nitro-N-methylguanidine
• 1-METHYL-3-NITRO-1-NITROSO-GUANIDINE (SEE ALSO MNNG/TPA/BPO, CAS 70-25-7)
• DTXCID40846
• N-methyl-N-n itroso-N'-nitroguanidine
• WLN: WNMYUM&N1&NO
• 1-nitro-N-nitroso-N-methylguanidine
• HY-128612
• GS-6150
• NCI-C01423
• NCGC00091446-03
• NCGC00091446-01
• N-Metylo-N'-nitro-N-nitrozoguanidyny
• CS-0096134
• Methyl-N'-nitro-N-nitrosoguanidine
• N-Methyl-N',2-dioxohydrazinecarboximidohydrazide 2-oxide #
• RCRA waste no. U163
• CAS-70-25-7
• CCRIS 415
• EINECS 200-730-1
• N-Methyl-N'-nitro-N-nitrosoquanidine
• NA-0473
• methyl-3-nitro-1-nitrosoguanidine
• BP-20462
• NSC-9369
• 1-methyl-1-nitroso-N-methylguanidine
• MNG
• 1-Methyl-3-nitro-1-nitrosoguanidine (MNNG)
• Tox21_201126
• DTXSID2020846
• N-Methylo-N'-nitro-N-nitrozoguanidyny
• NS00037030
• N'-Nitro-N-nitroso-N-methylguanidine (Stabilized with 40% Water)
• N'-Nitro-N-nitroso-N-methylguanidine (Stabilized with Water) (1.0 mg/mL in Methanol)
• UNII-12H3O2UGSF
• MFCD00007034
• SY027857
• NMethylNnitrosoN'nitroguanidine
• NNitrosoNmethylN'nitroguanidine
• NNitrosoN'nitroNmethylguanidine
• NMethylN'nitroNnitrosoguanidine
• 1Methyl1nitroso3nitroguanidine
• NNitrosoNmethylnitroguanidine
• N Methyl N' nitro N nitrosoguanidine
• Guanidine, 1methyl3nitro1nitroso
• N'NitroNnitrosoNmethylguanidine
• Methylnitrosonitroguanidine
• NMetyloN'nitroNnitrozoguanidyny
• Nitrosonitromethylguanidine
• 1Nitroso3nitro1methylguanidine
• NMethylNnitrosonitroguanidin
• N-METYLO-N'-NITRO-N-NITROZOGUANIDYNY (Polish)
• N-METHYL-N-NITROSONITROGUANIDIN (GERMAN)
• 200-730-1
• N-METHYLO-N'-NITRO-N-NITROZOGUANIDYNY (Polish)
• Guanidine, NmethylN'nitroNnitroso
• NMethyloN'nitroNnitrozoguanidyny
• 1Methyl3nitro1nitrosoguanidine

• MDL： MFCD00007034
• Inchi： 1S/C2H5N5O3/c1-6(5-8)2(3)4-7(9)10/h1H3,(H2,3,4)
• InChI Key： VZUNGTLZRAYYDE-UHFFFAOYSA-N
• SMILES： [O-][N+](NC(=N)N(C)N=O)=O

Computed Properties

• Exact Mass: 147.03900
• Monoisotopic Mass: 147.039239
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.2

Experimental Properties

• Color/Form: Yellow crystals.
• Density: 1.7979 (rough estimate)
• Melting Point: 118 ºC (dec.)
• Boiling Point: 267.16°C (rough estimate)
• Refractive Index: 1.6410 (estimate)
• Water Partition Coefficient: React violently
• Stability/Shelf Life: Unstable. Reacts violently with water. May detonate under impact. Heat, light and moisture sensitive. May explode if stored in sealed ampules. Highly flammable. Incompatible with aqueous solutions, acids, bases, oxidizing agents, reducing agents. Alkaline hydrolysis releases toxic and explosive gases.
• PSA: 114.37000
• LogP: 0.32950
• Solubility: Soluble in water.
• Sensitiveness: Sensitive to heat and light
• Merck: 6103

Methylnitronitrosoguanidine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H319,H332,H350,H411
• Warning Statement： P201,P273,P305+P351+P338,P308+P313
• Hazardous Material transportation number：2926
• WGK Germany：3
• Hazard Category Code： R45;R20;R36/38;R51/53
• Safety Instruction： S53-S45-S61
• RTECS：MF4200000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：4.1
• HazardClass：4.1
• PackingGroup：II
• Storage Condition：0-10°C
• Safety Term：4.1
• Packing Group：II
• Risk Phrases：R45; R20; R36/38; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitroguanidines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines Nitroguanidines
• Solvents and Organic Chemicals Organic Compounds

Additional information on Methylnitronitrosoguanidine

Introduction to Methylnitronitrosoguanidine (CAS No. 70-25-7)

Methylnitronitrosoguanidine, a compound with the chemical formula C₄H₆N₄O₂ and a CAS number of 70-25-7, is a significant molecule in the field of pharmaceutical research and development. This compound has garnered considerable attention due to its unique chemical structure and potential applications in medicinal chemistry. The presence of both nitro and nitrosoguanidine functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The structural complexity of Methylnitronitrosoguanidine contributes to its reactivity, which is leveraged in multiple synthetic pathways. Researchers have been exploring its utility in the development of novel therapeutic agents, particularly in the realm of anticancer and anti-inflammatory drugs. The compound's ability to undergo various chemical transformations allows for the creation of derivatives with enhanced pharmacological properties.

Recent studies have highlighted the importance of Methylnitronitrosoguanidine in the synthesis of guanidine-based compounds, which are known for their broad spectrum of biological activities. These studies have demonstrated that modifications to the methylnitronitrosoguanidine core can lead to significant changes in drug efficacy and selectivity. For instance, researchers have successfully incorporated this scaffold into molecules that exhibit potent inhibitory effects on specific enzymes involved in disease pathways.

In the context of drug discovery, the versatility of Methylnitronitrosoguanidine as a building block has been exploited in several high-throughput screening campaigns. These efforts have identified lead compounds that are being further optimized for clinical use. The compound's role in generating novel scaffolds has been particularly valuable in overcoming resistance mechanisms associated with existing therapies.

The chemical properties of Methylnitronitrosoguanidine also make it a valuable tool in mechanistic studies. Researchers are investigating its reactivity under different conditions to better understand how it interacts with biological targets. This knowledge is crucial for designing more effective drugs with improved safety profiles. Additionally, the compound's stability under various storage conditions makes it a practical choice for industrial applications in pharmaceutical manufacturing.

Advances in computational chemistry have further enhanced the utility of Methylnitronitrosoguanidine in drug design. Molecular modeling studies have provided insights into how this compound can be optimized for better binding affinity and reduced toxicity. These computational approaches are complemented by experimental validation, ensuring that promising candidates are thoroughly evaluated before moving into clinical trials.

The future prospects of Methylnitronitrosoguanidine are promising, with ongoing research focusing on expanding its applications in medicinal chemistry. Collaborative efforts between academia and industry are expected to yield innovative drug candidates based on this versatile scaffold. As our understanding of disease mechanisms continues to evolve, compounds like Methylnitronitrosoguanidine will play a pivotal role in developing next-generation therapeutics.

In conclusion, Methylnitronitrosoguanidine (CAS No. 70-25-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate in the synthesis of bioactive molecules. With continued advancements in synthetic methodologies and computational tools, this compound is poised to contribute to groundbreaking discoveries in drug development.